Cas no 103797-22-4 (Methyl 2-methyl-2-(3-nitrophenyl)propanoate)

• Product Name: Methyl 2-methyl-2-(3-nitrophenyl)propanoate
• CAS No: 103797-22-4
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD23096908
• CID: 2192314
• PubChem ID: 18321633
• Update Time: 2025-05-25

Methyl 2-methyl-2-(3-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-2-(3-nitrophenyl)propanoate
• Methyl 2-(3-nitrophenyl)-2-methylpropanoate
• 2-Methyl-2-(3-nitro-phenyl)-propionic acid methyl ester
• UXYZPBKSIFDTJL-UHFFFAOYSA-N
• methyl 2-(3-nitrophenyl)-2-methylpropionate
• CS-0440131
• SCHEMBL7664781
• DA-16053
• AS-6337
• 103797-22-4
• F78550
• MFCD23096908
• Methyl2-(3-nitrophenyl)-2-methylpropanoate

• MDL： MFCD23096908
• Inchi： 1S/C11H13NO4/c1-11(2,10(13)16-3)8-5-4-6-9(7-8)12(14)15/h4-7H,1-3H3
• InChI Key： UXYZPBKSIFDTJL-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Methyl 2-methyl-2-(3-nitrophenyl)propanoate

Methyl 2-Methyl-2-(3-Nitrophenyl)Propanoate: A Comprehensive Overview

Methyl 2-methyl-2-(3-nitrophenyl)propanoate, also known by its CAS number 103797-22-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the utilization of Methyl 2-methyl-2-(3-nitrophenyl)propanoate.

The molecular structure of Methyl 2-methyl-2-(3-nitrophenyl)propanoate is characterized by a propanoate ester group attached to a methyl-substituted phenyl ring with a nitro group at the meta position. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for diverse chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices.

One of the most notable aspects of Methyl 2-methyl-2-(3-nitrophenyl)propanoate is its reactivity under various reaction conditions. Researchers have explored its participation in nucleophilic acyl substitutions, which are pivotal in forming new carbon-carbon bonds. The presence of the nitro group enhances the electrophilicity of the carbonyl carbon, facilitating these reactions and enabling the creation of complex molecular architectures. This property has been leveraged in the development of novel pharmaceutical intermediates and agrochemicals.

Recent advancements in green chemistry have also brought Methyl 2-methyl-2-(3-nitrophenyl)propanoate into focus as a sustainable building block. Its synthesis can be achieved through eco-friendly methods, such as enzymatic catalysis or microwave-assisted reactions, which minimize waste and energy consumption. These developments align with global efforts to promote environmentally responsible chemical processes.

In terms of applications, Methyl 2-methyl-2-(3-nitrophenyl)propanoate has shown promise in the field of materials science. Its ability to form stable ester linkages makes it an ideal candidate for synthesizing biodegradable polymers and coatings. Additionally, its electronic properties render it useful in the fabrication of organic semiconductors and light-emitting diodes (LEDs). These applications underscore its versatility and importance in modern material design.

Looking ahead, ongoing research is exploring the potential of Methyl 2-methyl-2-(3-nitrophenyl)propanoate in drug delivery systems. Its unique structure allows for controlled release mechanisms, which could enhance therapeutic efficacy while reducing side effects. Furthermore, its role as a precursor in bioactive molecule synthesis is being actively investigated, opening new avenues for medicinal chemistry.

In conclusion, Methyl 2-methyl-2-(3-nitrophenyl)propanoate (CAS No. 103797-22-4) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and materials science.